Cas no 1805421-52-6 (5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805421-52-6
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4874343
• Update Time: 2025-08-05

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-5-3(7(11)12)1-4(10)6(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： LYSPJFMVOCWTBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(CCl)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1805421-52-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of multiple substituents, including chlorine, chloromethyl, and difluoromethyl groups, imparts unique electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the chloromethyl group and the introduction of the difluoromethyl substituent. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The structural complexity of this compound makes it an ideal candidate for exploring various chemical reactions. One area of active research is its reactivity in nucleophilic aromatic substitution reactions. The electron-withdrawing groups on the pyridine ring activate specific positions for such reactions, providing a platform for the introduction of diverse functional groups. Recent studies have demonstrated that this compound can undergo selective substitution at the chloromethyl position, leading to novel derivatives with potential applications in drug discovery and materials science.

In terms of applications, 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid has shown promise in several fields. In pharmaceutical research, its unique structure has been exploited to design bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been tested for their ability to inhibit key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Additionally, its fluorinated substituents make it an attractive candidate for imaging agents in nuclear medicine.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in industrial settings. Recent findings indicate that under certain conditions, this compound can undergo rapid biodegradation, reducing its persistence in the environment. These studies are crucial for ensuring that its use aligns with sustainability goals and regulatory requirements.

In conclusion, 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805421-52-6) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. Its unique structure, coupled with recent advances in synthesis and application development, positions it as a key compound in both academic and industrial research. As further studies unravel its potential, this compound is likely to play an increasingly important role in shaping future innovations across multiple disciplines.